Cas no 1415596-09-6 (2-amino-4,5-dichloro-3-methylbenzaldehyde)

• Product Name: 2-amino-4,5-dichloro-3-methylbenzaldehyde
• CAS No: 1415596-09-6
• MF: C₈H₇Cl₂NO
• MW: 204.053280115128
• MDL: MFCD30471492
• CID: 4595487
• Update Time: 2025-06-27

2-amino-4,5-dichloro-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-amino-4,5-dichloro-3-methyl-
• 2-AMINO-4,5-DICHLORO-3-METHYL-BENZALDEHYDE
• 2-amino-4,5-dichloro-3-methylbenzaldehyde

• MDL： MFCD30471492
• Inchi： 1S/C8H7Cl2NO/c1-4-7(10)6(9)2-5(3-12)8(4)11/h2-3H,11H2,1H3
• InChI Key： RKWAPJBZRDBXLJ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(Cl)=C(Cl)C(C)=C1N

Additional information on 2-amino-4,5-dichloro-3-methylbenzaldehyde

2-Amino-4,5-Dichloro-3-Methylbenzaldehyde: A Comprehensive Overview

2-Amino-4,5-Dichloro-3-Methylbenzaldehyde, also known by its CAS number CAS No. 1415596-09-6, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes an amino group (-NH2), two chlorine atoms, and a methyl group attached to a benzaldehyde backbone. The combination of these functional groups makes it a valuable molecule in both academic research and industrial applications.

The synthesis of 2-Amino-4,5-Dichloro-3-Methylbenzaldehyde involves a series of carefully controlled reactions. Researchers often employ multi-step processes that include nucleophilic substitutions, reductions, and oxidations to achieve the desired product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

In terms of chemical properties, 2-Amino-4,5-Dichloro-3-Methylbenzaldehyde exhibits interesting reactivity due to the presence of electron-donating and electron-withdrawing groups. The amino group acts as a strong activating group, making the benzene ring more susceptible to electrophilic substitution reactions. Conversely, the chlorine atoms introduce electron-withdrawing effects, which can influence the reactivity of neighboring positions on the ring. These properties make the compound a valuable substrate for further functionalization in organic synthesis.

Recent studies have highlighted the potential of 2-Amino-4,5-Dichloro-3-Methylbenzaldehyde in drug discovery. Its ability to act as a chelating agent has led to investigations into its use as a ligand in metalloenzyme inhibitors. Additionally, researchers have explored its role in the development of anti-inflammatory and anticancer agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against certain cancer cell lines.

The application of 2-Amino-4,5-Dichloro-3-Methylbenzaldehyde extends beyond pharmaceuticals. In materials science, it has been utilized as a precursor for the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it an ideal building block for these materials, which have applications in energy storage and catalysis.

In terms of environmental impact, researchers have also examined the biodegradation pathways of 2-Amino-4,5-Dichloro-3-Methylbenzaldehyde. Studies indicate that under certain microbial conditions, the compound can undergo aerobic degradation, reducing its persistence in the environment. This information is crucial for assessing its ecological safety and guiding its responsible use in industrial processes.

The growing interest in green chemistry has also influenced the study of 2-Amino-4,5-Dichloro-3-Methylbenzaldehyde. Scientists are exploring ways to optimize its synthesis using renewable feedstocks and enzymatic catalysts. These efforts aim to reduce reliance on fossil fuels and minimize the environmental footprint associated with its production.

In conclusion, 2-Amino-4,5-Dichloro-3-Methylbenzaldehyde, with its unique chemical structure and diverse functional groups, continues to be a focal point in both academic research and industrial applications. Its potential in drug discovery, materials science, and green chemistry underscores its importance as a versatile organic compound. As research progresses, new insights into its properties and applications are expected to emerge, further solidifying its role in modern chemistry.